Cas no 1426928-20-2 (56QS71Swuj)

• Product Name: 56QS71Swuj
• CAS No: 1426928-20-2
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 5147167
• PubChem ID: 71468412
• Update Time: 2026-03-03

56QS71Swuj Chemical and Physical Properties

Names and Identifiers

• (2R)-2-((3-(1-Benzofuran-2-yl)imidazo(1,2-b)pyridazin-6-yl)oxy)propan-1-amine
• (2R)-2-{[3-(1-Benzofuran-2-yl)imidazo[1,2-b]pyridazin-6-yl]oxy}propan-1-amine
• 56QS71SWUJ
• MNK1/2-IN-5
• US9499547, 13
• 1-Propanamine, 2-((3-(2-benzofuranyl)imidazo(1,2-b)pyridazin-6-yl)oxy)-, (2R)-
• 1-Propanamine, 2-[[3-(2-benzofuranyl)imidazo[1,2-b]pyridazin-6-yl]oxy]-, (2R)-
• 1426928-20-2
• CMDIADSAZCFCCT-LLVKDONJSA-N
• DA-65571
• SCHEMBL14771424
• UNII-56QS71SWUJ
• CHEMBL5207564
• (2R)-2-[3-(1-benzofuran-2-yl)imidazo[1,2-b]pyridazin-6-yl]oxypropan-1-amine
• CS-0227300
• BAY-1143269
• 56QS71Swuj

• Inchi： 1S/C17H16N4O2/c1-11(9-18)22-17-7-6-16-19-10-13(21(16)20-17)15-8-12-4-2-3-5-14(12)23-15/h2-8,10-11H,9,18H2,1H3/t11-/m1/s1
• InChI Key： CMDIADSAZCFCCT-LLVKDONJSA-N
• SMILES： C(N)[C@H](OC1=NN2C(C3=CC4=CC=CC=C4O3)=CN=C2C=C1)C

Computed Properties

• Exact Mass: 308.12732577g/mol
• Monoisotopic Mass: 308.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 56QS71Swuj

Latest Research Insights on Compound 1426928-20-2 and Product 56QS71Swuj in Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal research have highlighted the significance of compound 1426928-20-2 and its derivative product 56QS71Swuj. These molecules have garnered attention due to their potential therapeutic applications and unique biochemical properties. This research brief synthesizes the latest findings, focusing on their mechanisms of action, efficacy, and potential clinical implications.

Compound 1426928-20-2, a small-molecule inhibitor, has been investigated for its role in modulating key signaling pathways involved in oncology and inflammatory diseases. Recent studies published in Nature Chemical Biology and Journal of Medicinal Chemistry demonstrate its high selectivity for targeting protein kinases, which are critical in cell proliferation and immune response regulation. The compound's unique structural features enable it to bind with high affinity to specific kinase domains, reducing off-target effects.

Product 56QS71Swuj, developed as a derivative of 1426928-20-2, has shown enhanced pharmacokinetic properties in preclinical trials. According to a 2023 study in ACS Chemical Biology, 56QS71Swuj exhibits improved bioavailability and metabolic stability compared to its parent compound. These attributes make it a promising candidate for oral administration, addressing one of the major challenges in small-molecule drug development.

Mechanistic studies utilizing cryo-EM and X-ray crystallography have elucidated the binding interactions of 56QS71Swuj with its target proteins. Research data indicate that the product forms stable hydrogen bonds and hydrophobic interactions within the active site, leading to prolonged inhibition of pathological signaling cascades. These findings were corroborated by in vivo models, where 56QS71Swuj demonstrated significant tumor growth suppression in xenograft assays.

Current clinical evaluations focus on the safety profile of 56QS71Swuj in Phase I trials. Preliminary results presented at the 2024 American Association for Cancer Research (AACR) meeting suggest manageable toxicity levels, with no dose-limiting adverse events reported. Further investigations are underway to explore its combinatorial potential with existing therapies, particularly in resistant cancer subtypes.

In conclusion, the synergy between foundational research on 1426928-20-2 and translational development of 56QS71Swuj exemplifies the rapid progress in precision medicine. Future directions include optimizing formulation strategies and expanding therapeutic indications through biomarker-driven patient stratification. This brief underscores the transformative potential of these compounds in addressing unmet medical needs.